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Compound of Interest

Compound Name: Siramesine fumarate

Cat. No.: B163184 Get Quote

Essential Safety and Handling Guide for Siramesine
Fumarate
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Siramesine fumarate (CAS 163630-79-3). The following

procedures are designed to ensure the safe execution of research and development activities

involving this compound.

Siramesine fumarate is a potent and selective sigma-2 (σ2) receptor agonist.[1] While Safety

Data Sheets (SDS) indicate that the substance is not classified as hazardous under the

Globally Harmonized System (GHS), it is prudent to treat it as a potentially hazardous

compound due to its biological activity and the lack of comprehensive toxicological data.[2][3]

Adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE)
Based on a risk assessment for handling potent chemical compounds, the following PPE is

required to minimize exposure. All disposable PPE must not be reused.[4]

Eye and Face Protection: Wear ANSI/ISEA Z87.1-compliant safety glasses with side shields

at a minimum. When there is a risk of splashing (e.g., when handling solutions or during spill

cleanup), a face shield should be worn in addition to safety glasses or goggles.[2]
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Hand Protection: Wear two pairs of chemotherapy-rated, powder-free nitrile gloves that

conform to ASTM D6978 standards.[4][5] Gloves must be changed immediately if

contaminated, torn, or punctured. Always wash hands thoroughly with soap and water after

removing gloves.

Body Protection: A disposable, solid-front, back-closure gown made of a low-linting material

shown to resist permeability by chemicals should be worn over laboratory clothing.[4][6]

Ensure cuffs are tucked into the outer gloves.

Respiratory Protection: Operations that may generate dust or aerosols (e.g., weighing,

reconstituting powder) must be conducted in a certified chemical fume hood or a Class II

Biosafety Cabinet to ensure adequate ventilation.[3][5][6] If engineering controls are not

available or are insufficient, a NIOSH-approved N95 or higher-rated respirator is required.[6]

Chemical and Physical Properties
The following table summarizes key quantitative data for Siramesine fumarate.

Property Value Citations

CAS Number 163630-79-3 [7]

Molecular Formula C₃₀H₃₁FN₂O • C₄H₄O₄ [7][8]

Formula Weight 570.7 g/mol [7][8]

Appearance White to beige crystalline solid [8][9]

Purity ≥98% [7][8][9]

Solubility

• DMSO: ≥42 mg/mL • Ethanol:

~30 mg/mL • Dimethyl

formamide (DMF): ~30 mg/mL

• 1:2 Ethanol:PBS (pH 7.2):

~0.33 mg/mL

[2][8]

Storage Temperature

• Long-term (powder): -20°C

(stable for ≥4 years) • Short-

term: 2-8°C

[8][9]

Occupational Exposure Limits Not established [3]
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Operational Protocols
Strict adherence to these step-by-step procedures is mandatory for the safe handling and

disposal of Siramesine fumarate.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Siramesine fumarate.
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Step 1: Preparation and Weighing
Don PPE: Before entering the designated handling area, put on all required PPE as specified

above (gown, inner gloves, outer gloves, safety glasses).

Prepare Workspace: All handling of Siramesine fumarate powder must occur within a

certified chemical fume hood or similar ventilated enclosure. Cover the work surface with a

disposable, absorbent bench liner.

Weighing: Use an analytical balance inside the ventilated enclosure. Use anti-static weighing

dishes. Handle the container carefully to avoid creating dust. Close the primary container

immediately after removing the required amount.

Step 2: Solution Preparation
Solvent Selection: Use an appropriate solvent based on experimental needs (e.g., DMSO,

ethanol).[8]

Dissolution: Add the solvent to the vessel containing the weighed Siramesine fumarate
powder. If necessary, purge the vessel with an inert gas like nitrogen or argon before sealing

to enhance stability.[8]

Aqueous Buffers: For aqueous solutions, first dissolve the compound in a small amount of an

organic solvent like ethanol and then dilute with the aqueous buffer.[8] Do not store aqueous

solutions for more than one day.[8]

Step 3: Decontamination and Disposal Plan
Waste Segregation: All materials that have come into contact with Siramesine fumarate are

considered chemical waste. This includes:

Disposable PPE (gloves, gowns).

Consumables (pipette tips, weighing dishes, bench liners).

Empty primary containers.

Excess or unused solutions.
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Waste Containers: Use dedicated, clearly labeled, leak-proof hazardous waste containers.

Decontamination:

Wipe down all work surfaces inside the fume hood with a suitable solvent (e.g., 70%

ethanol) followed by a laboratory-grade detergent.

Reusable glassware should be submerged in a designated decontamination solution

before standard washing.

Final Disposal: Arrange for the disposal of chemical waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations.[3]

Step 4: Emergency Spill Response
Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or

outside of a containment device.

Containment: If safe to do so, prevent the spill from spreading. For powder spills, gently

cover with a damp paper towel to avoid aerosolization. For liquid spills, surround the area

with absorbent material.

Cleanup:

Powder: Carefully pick up the material mechanically (e.g., with a scoop or shovel) without

creating dust.[2]

Liquid: Absorb the spill with an inert, liquid-binding material (e.g., diatomite, universal

binders).[3]

Final Decontamination: After removing the bulk of the spill, decontaminate the area with

alcohol or another appropriate solvent, followed by soap and water.[3] Place all cleanup

materials into a sealed, labeled hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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